8-{3-[4-(5-Chloro-2-methylphenyl)piperazinyl]propyl}-1,7-dimethyl-1,3,5-trihyd ro-4-imidazolino[1,2-h]purine-2,4-dione

• IUPAC Name: 6-[3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]propyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H28ClN7O2/c1-15-5-6-17(24)13-18(15)29-11-9-28(10-12-29)7-4-8-30-16(2)14-31-19-20(25-22(30)31)27(3)23(33)26-21(19)32/h5-6,13-14H,4,7-12H2,1-3H3,(H,26,32,33)
• InChI Key: XAFXIMFHWBPZME-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)CCCN3C(=CN4C3=NC5=C4C(=O)NC(=O)N5C)C
• Molecular Formula: C23H28ClN7O2
• Molecular Weight: 470.0 g/mol
• CAS No.: 923152-33-4

Description

The compound “8-{3-[4-(5-Chloro-2-methylphenyl)piperazinyl]propyl}-1,7-dimethyl-1,3,5-trihydro-4-imidazolino[1,2-h]purine-2,4-dione” is a chemical with the molecular formula C23H28ClN7O2. It has an average mass of 469.967 Da and a mono-isotopic mass of 469.199310 Da.

Scientific Research Applications

Anxiolytic and Antidepressant Activity

Imidazo[2,1-f]purine-2,4-dione derivatives, including compounds structurally related to the specified compound, have shown promise as potential anxiolytic and antidepressant agents. These compounds have demonstrated efficacy in preclinical models, comparable to established medications like Diazepam and Imipramine, suggesting their mechanism may involve serotonin receptors (Zagórska et al., 2009).

Antihistaminic Activity

Derivatives of the specified compound have been synthesized and evaluated for antihistaminic activity, with some showing good inhibition of histamine-induced bronchospasm and passive cutaneous anaphylaxis, indicating potential for treating allergic conditions (Pascal et al., 1985).

Antiarrhythmic and Hypotensive Activity

Certain derivatives have been tested for their electrocardiographic, antiarrhythmic, and hypotensive activities, showing strong prophylactic antiarrhythmic activity in experimental models, which points towards potential therapeutic uses in cardiovascular disorders (Chłoń-Rzepa et al., 2004).

Vasodilatory and Antiasthmatic Activity

Research into the vasodilator activity of related compounds has aimed at developing new anti-asthmatic agents, with some derivatives showing significant activity in preclinical models. This indicates a potential application in the treatment of asthma through vasodilation and inhibition of phosphodiesterase 3 (Bhatia et al., 2016).

Anticancer, Anti-HIV-1, and Antimicrobial Activity

Some triazino and triazolo[4,3-e]purine derivatives, related structurally to the compound , have been synthesized and screened for their in vitro anticancer, anti-HIV-1, and antimicrobial activities. The results have shown that certain derivatives exhibit considerable activity, pointing towards their potential use in treating various diseases, including cancer and HIV-1 infections (Ashour et al., 2012).